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Compound of Interest

Compound Name: (Gly6)-locustapyrokinin

CAS No.: 152575-14-9

Cat. No.: B588645 Get Quote

Executive Summary
(Gly6)-Locustapyrokinin (Lom-PK) is the native, 16-residue neuropeptide (pGlu-Asp-Ser-Gly-

Asp-Gly-Trp-Pro-Gln-Gln-Pro-Phe-Val-Pro-Arg-Leu-NH2) identified in the migratory locust,

Locusta migratoria.[1][2] It belongs to the PBAN/Pyrokinin family, characterized by the C-

terminal FXPRLamide motif.[1] The designation "(Gly6)" distinguishes the wild-type peptide

from synthetic analogs (e.g., [Glu6]-Lom-PK) used in structure-activity studies.[1]

This peptide is encoded by the Lom-pban gene (also referred to as the PBAN/Pyrokinin gene).

[1] Its expression is highly specific to the central nervous system (CNS), particularly the

Suboesophageal Ganglion (SOG), and exhibits significant plasticity depending on the

developmental stage and phase polyphenism (solitary vs. gregarious) of the locust.[1]

Molecular Characterization & Gene Architecture[1]
The Lom-pban Gene
The (Gly6)-locustapyrokinin peptide is not encoded by a standalone gene but is processed

from a larger precursor protein encoded by the Lom-pban gene.[1]

Gene Symbol:Lom-pban[1][3]
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Precursor Structure: The gene encodes a pre-pro-peptide that is post-translationally

processed by convertases (e.g., PC1/3, PC2) to yield multiple bioactive peptides.[1]

Peptide Products:

Locustapyrokinin (Lom-PK): The primary FXPRLamide peptide (Gly6 variant).[1]

PBAN (Pheromone Biosynthesis Activating Neuropeptide): Involved in melanization and

pheromone production.[1]

Diapause Hormone (DH): Often co-encoded, regulating embryonic arrest.[1]

Additional PKs: Isoforms like Lom-PK-2 (though some studies suggest distinct genomic

origins for specific isoforms).[1]

Precursor Processing Diagram
The following diagram illustrates the processing of the Lom-pban precursor into bioactive

peptides, including (Gly6)-Lom-PK.
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Caption: Processing pathway of the Lom-pban gene yielding (Gly6)-Locustapyrokinin and

related peptides.[1][2][4][5]

Spatiotemporal Expression Profile
The expression of the (Gly6)-locustapyrokinin gene is strictly regulated spatially and

temporally.[1]

Tissue-Specific Expression (Spatial)
The primary site of Lom-pban expression is the Central Nervous System (CNS).[1]
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Tissue Expression Level
Specific
Localization

Functional Role

Suboesophageal

Ganglion (SOG)
High (Primary)

Three distinct clusters

of neurosecretory

cells (NSCs):1.[1]

Mandibular cluster2.

Maxillary cluster3.

Labial cluster

Central command for

feeding, diapause,

and melanization.[1]

Brain (Protocerebrum) Moderate
Lateral neurosecretory

cells.[1]

Integration of

photoperiod signals

affecting expression.

[1]

Thoracic Ganglia Low/Moderate
Ventral nerve cord

neurons.[1]

Local motor control

(myotropic effects).[1]

Abdominal Ganglia Low
Specific paired

neurons.[1]

Hindgut motility

regulation.[1][2][5][6]

Midgut/Hindgut Absent (Endogenous)

Target tissue

(Receptor

expression).[1]

Site of action for

myotropic effects.[1]

[2][7]

Developmental Expression (Temporal)
Expression levels fluctuate across the life cycle of Lom.[1] migratoria:

Embryogenesis: Low levels; involved in diapause regulation.[1]

Nymphal Stages (1st - 5th Instar): Progressive increase.[1] Expression peaks in later instars

(4th/5th) to regulate molting and cuticular melanization (phase-dependent).[1]

Adult: High constitutive expression. In females, it regulates oviduct contraction and egg

development.[1]

Phase Polyphenism (Solitary vs. Gregarious)
A critical "field-proven insight" is the differential expression based on population density.[1]
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Gregarious Phase: Significantly upregulatedLom-pban expression.[1] The peptide products

(specifically PBAN and PKs) drive the dark melanization characteristic of swarming locusts.

[1]

Solitary Phase: Lower expression levels, associated with the green coloration.[1]

Functional Implications & Signaling Pathway[1]
Understanding the expression pattern allows for targeted interference in physiological

processes.[1]

Physiological Functions[1]
Myotropic Activity: Stimulates contraction of the hindgut (fecal elimination) and oviduct (egg

laying).[1]

Melanization: (Gly6)-Lom-PK and PBAN act on the epidermis to promote melanin deposition

(dark color).[1]

Diapause Induction: Regulates embryonic arrest in response to photoperiod (short days

increase expression).[1]

Signaling Mechanism (GPCR Pathway)
The peptide binds to the PBAN/PK Receptor (PK-R), a G-protein coupled receptor (GPCR),

initiating a calcium-dependent cascade.[1]
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Caption: GPCR-mediated signaling cascade activated by (Gly6)-Locustapyrokinin binding.[1]

[5]

Experimental Methodologies
To validate the expression of (Gly6)-locustapyrokinin, the following protocols are

recommended. These are designed to be self-validating systems.[1]

RT-qPCR Quantification (Gene Level)
Objective: Quantify Lom-pban mRNA levels in SOG or Brain tissue.

Tissue Dissection: Dissect SOG from L. migratoria in ice-cold PBS (DEPC-treated).[1] Pool

5-10 ganglia per biological replicate to ensure sufficient RNA.[1]

RNA Extraction: Use Trizol reagent followed by DNase I treatment to remove genomic DNA.

[1]

cDNA Synthesis: Reverse transcribe 1 µg of total RNA using oligo(dT) primers.[1]

Primer Design:

Target: Lom-pban (conserved region).[1]

Forward:5'-GCT GAC TCC GGC GAC GGC-3' (Specific to Gly6 region).[1]

Reverse:5'-CAG GCG GGG CAC GAA CGG-3'.[1]

Normalization: Use Rp49 or GAPDH as housekeeping genes.[1]

Validation: Melt curve analysis must show a single peak.

Immunohistochemistry (Peptide Level)
Objective: Visualize the spatial distribution of the peptide in the CNS.

Fixation: Fix whole brains/SOG in 4% paraformaldehyde (PFA) for 4-12 hours at 4°C.
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Permeabilization: Wash in PBS-T (PBS + 0.5% Triton X-100) for 24 hours to ensure

penetration into ganglia.[1]

Primary Antibody: Incubate with anti-FXPRLamide (polyclonal, 1:1000) or specific anti-

LomPK for 48 hours at 4°C.[1]

Note: Anti-FXPRLamide is a broad-spectrum antibody for the PK family.[1]

Secondary Antibody: Use a fluorescent conjugate (e.g., Alexa Fluor 488 Goat Anti-Rabbit) for

24 hours.[1]

Imaging: Confocal microscopy. Look for the three characteristic cell clusters in the SOG.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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